Cas no 86408-15-3 (Liwaconitine)
Liwaconitine structure
Product Name:Liwaconitine
CAS No:86408-15-3
Molecular Formula:C41H53NO11
Molecular Weight:735.859633207321
CID:991609
PubChem ID:42620642
Liwaconitine Properties
Names and Identifiers
-
- LIWACONITINE
- Iwaconitine
- Iwaconitin
- DTXSID801006811
- 8-O-(4-Methoxybenzoyl-forestine
- 86408-15-3
- [(2R,3R,4R,5S,6S,13S,17R)-11-ethyl-5-hydroxy-6,16,18-trimethoxy-8-(4-methoxybenzoyl)oxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate
- [(2R,3R,4R,5S,6S,13S,16S,17R,18R)-11-ethyl-5-hydroxy-6,16,18-trimethoxy-8-(4-methoxybenzoyl)oxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate
- 20-Ethyl-13-hydroxy-1,6,16-trimethoxy-4-(methoxymethyl)aconitane-8,14-diyl bis(4-methoxybenzoate)
-
- InChIKey： RYCIRRXOFHVZHA-OAPFJYGKSA-N
- Inchi： 1S/C41H53NO11/c1-8-42-21-38(22-46-2)18-17-28(49-5)41-27-19-39(45)29(50-6)20-40(31(34(41)42)32(51-7)33(38)41,53-37(44)24-11-15-26(48-4)16-12-24)30(27)35(39)52-36(43)23-9-13-25(47-3)14-10-23/h9-16,27-35,45H,8,17-22H2,1-7H3/t27-,28?,29+,30-,31?,32?,33-,34?,35-,38+,39+,40?,41?/m1/s1
- SMILES： O(C(C1C=CC(=CC=1)OC)=O)C12C[C@@H]([C@@]3([C@@H]([C@H]1[C@@H](C3)C13C(CC[C@@]4(COC)CN(CC)C1C2C([C@@H]34)OC)OC)OC(C1C=CC(=CC=1)OC)=O)O)OC
Computed Properties
- Exact Mass: 735.36186151g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 12
- Rotatable Bond Count: 14
- Monoisotopic Mass: 735.36186151g/mol
- Heavy Atom Count: 53
- Complexity: 1370
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.8
- Topological Polar Surface Area: 131
Liwaconitine Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | L214275-1mg |
Liwaconitine |
86408-15-3 | 1mg |
$ 80.00 | 2022-06-04 |
Liwaconitine Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:86408-15-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Liwaconitine Related Literature
-
Paolo Coppo,Michael L. Turner J. Mater. Chem., 2005,15, 1123-1133
-
G. S. L. Fabris,J. R. Sambrano,G. Abdurakhmanov,D. P. Rai RSC Adv., 2022,12, 27666-27678
-
Lei Han,Chengzhou Zhu,Li Wang,Shaojun Dong Catal. Sci. Technol., 2013,3, 1501-1504
-
Thomas Cuypers,Patrick Tomkins,Dirk E. De Vos Catal. Sci. Technol., 2018,8, 2519-2523
-
7. Proposal for halogen atom transfer mechanism for Ullmann O-arylation of phenols with aryl halides†Songlin Zhang,Zhenzhong Zhu,Yuqiang Ding Dalton Trans., 2012,41, 13832-13840
-
Xuewei Liang,Yunjun Shen,Kang Zhang,Jiyong Liu,Simon Duttwyler Chem. Commun., 2018,54, 12451-12454
-
9. Front cover
-
Quanquan Zhang,Guoe Cheng,Hanzhong Ke,Xunjin Zhu,Nianyong Zhu,Wai-Yeung Wong,Wai-Kwok Wong RSC Adv., 2015,5, 22294-22299
86408-15-3 (Liwaconitine) Related Products
- 92-30-8(2-(Trifluoromethyl)phenothiazine)
- 67-52-7(1,3-diazinane-2,4,6-trione)
- 3549-23-3(Methyl p-tert-butylphenylacetate)
- 93-28-7(Eugenol acetate)
- 83-07-8(Ampyrone)
- 93-08-3(2'-Acetonaphthone)
- 60-33-3(Linoleic Acid, from Plants)
- 103-50-4(Dibenzyl ether)
- 94-28-0(Tri(ethylenglycol)bis-2-ethylhexanoate)
- 90-14-2(1-Iodonaphthalene)
Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
http://en.chemfish.com/
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
